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Compound of Interest

Compound Name: Pterisolic acid C

Cat. No.: B563657 Get Quote

Essential Safety and Handling Guide for
Pterisolic Acid C
Disclaimer: A specific Safety Data Sheet (SDS) for Pterisolic acid C (CAS 1401419-87-1) was

not publicly available at the time of this writing. The following guidance is based on general

best practices for handling novel or poorly characterized chemical compounds in a laboratory

setting. It is imperative to obtain the official SDS from your supplier, such as AOBIOUS, prior to

any handling, storage, or disposal of this substance. The information in the official SDS

supersedes the general guidance provided here.

This guide provides essential, immediate safety and logistical information for researchers,

scientists, and drug development professionals working with Pterisolic acid C. It is designed

to offer procedural, step-by-step guidance to answer specific operational questions and to

foster a culture of safety and trust in the laboratory.

Immediate Actions and Primary Hazards
Before working with Pterisolic acid C, a thorough risk assessment must be conducted. Given

the lack of specific toxicity and hazard data, it is prudent to treat this compound as potentially

hazardous.[1] Assume that it may be an irritant to the skin, eyes, and respiratory tract.[2][3]

Long-term effects are unknown.

Key Operational Steps:
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Obtain the SDS: Contact your supplier to request the complete Safety Data Sheet for

Pterisolic acid C.

Designate a Handling Area: All work with Pterisolic acid C should be performed in a

designated area within a certified chemical fume hood to minimize inhalation exposure.[1]

Assemble Personal Protective Equipment (PPE): Ensure all necessary PPE is available and

in good condition before beginning work.

Prepare for Spills: Have a spill kit readily accessible that is appropriate for a solid chemical of

unknown hazard.

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is critical when handling chemicals with unknown hazards. The

following table outlines the recommended PPE for handling Pterisolic acid C, which should be

confirmed and updated with information from the official SDS.
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Protection Type Specific Recommendations Rationale

Eye Protection

ANSI Z87.1-compliant safety

goggles. A face shield should

be worn over goggles if there

is a splash hazard.[1][4]

Protects against splashes and

airborne particles.

Hand Protection

Chemical-resistant gloves

(e.g., nitrile or neoprene).[1]

Inspect gloves for any signs of

degradation before use.[5]

Provides a barrier against skin

contact. The specific glove

material should be chosen

based on the solvent used to

dissolve Pterisolic acid C.

Body Protection

A standard laboratory coat.[1]

Consider a flame-retardant

coat if flammable solvents are

in use.

Protects skin and personal

clothing from contamination.

Respiratory Protection

Work should be conducted in a

chemical fume hood.[1] If this

is not feasible, a risk

assessment should be

performed to determine if a

respirator is necessary.

Minimizes the risk of inhaling

airborne particles of the

compound.

Operational Plan: Handling and Storage
Adherence to a strict operational plan will minimize the risk of exposure and contamination.

Handling Protocol:
Preparation: Before handling, ensure the work area is clean and uncluttered.[5] Cover the

work surface with absorbent, plastic-backed paper.[6]

Weighing: If weighing the solid compound, do so in a fume hood or a ventilated balance

enclosure to prevent the dispersion of dust.

Solution Preparation: When dissolving the solid, add the solvent slowly to the solid to avoid

splashing.
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Post-Handling: After handling, wipe down the work area with an appropriate solvent and

decontaminate all equipment.[6] Wash hands and any exposed skin thoroughly with soap

and water.[5][7]

Storage Protocol:
Proper storage is essential for maintaining the integrity of the compound and ensuring

laboratory safety.

Storage Parameter Recommendation Justification

Temperature Store at -20°C.[2]

As recommended by suppliers

for maintaining the stability of

the compound.

Container
Keep in the original, tightly

sealed container.

Prevents contamination and

degradation.

Location

Store in a designated, clearly

labeled, and well-ventilated

area. Use secondary

containment to prevent spills.

[1]

Segregates the compound

from incompatible materials

and contains any potential

leaks.

Labeling

Ensure the container is clearly

labeled with the compound

name, date received, and any

known hazards.[1]

Provides essential information

for all laboratory personnel.

Disposal Plan
All waste generated from work with Pterisolic acid C should be considered hazardous unless

confirmed otherwise by the official SDS and institutional safety protocols.

Solid Waste: Collect any solid Pterisolic acid C waste, including contaminated consumables

(e.g., weigh boats, pipette tips), in a dedicated, labeled hazardous waste container.

Liquid Waste: Solutions containing Pterisolic acid C should be collected in a labeled,

sealed, and appropriate hazardous waste container. Do not mix with other waste streams
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unless compatibility is known.[8]

Empty Containers: The original container, once empty, should be managed as hazardous

waste. If institutional policy allows, triple-rinse the container with a suitable solvent, collect

the rinsate as hazardous waste, and then deface the label before disposing of the container

in the regular trash.[9]

Disposal Request: Follow your institution's procedures for the pickup and disposal of

chemical waste.

Quantitative Data
The following tables should be populated with data from the official Safety Data Sheet for

Pterisolic acid C.

Physical and Chemical Properties

Property Value

Molecular Formula C20H26O4

Molecular Weight 330.4 g/mol

Appearance Data not available. Obtain from SDS.

Melting Point Data not available. Obtain from SDS.

Boiling Point Data not available. Obtain from SDS.

Solubility
Soluble in DMSO.[10] Confirm other solubilities

with SDS.

Exposure Limits and Toxicity
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Parameter Value

LD50 (Oral) Data not available. Obtain from SDS.

LD50 (Dermal) Data not available. Obtain from SDS.

LC50 (Inhalation) Data not available. Obtain from SDS.

Permissible Exposure Limit (PEL) Data not available. Obtain from SDS.

Threshold Limit Value (TLV) Data not available. Obtain from SDS.

Experimental Workflow for Safe Handling
The following diagram illustrates a logical workflow for the safe handling of Pterisolic acid C,

from receipt of the compound to the final disposal of waste.
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Safe Handling Workflow for Pterisolic Acid C
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Caption: Workflow for handling Pterisolic acid C.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b563657?utm_src=pdf-custom-synthesis
https://twu.edu/media/documents/risk-management/Novel-Chemicals-with-Unknown-Hazards-SOP.pdf
https://aobious.com/aobious/index.php?controller=attachment&id_attachment=5
https://www.chemos.de/import/data/msds/GB_en/119-24-4-A0058269-GB-en.pdf
https://www.ncbi.nlm.nih.gov/books/NBK55872/
https://www.ncbi.nlm.nih.gov/books/NBK55872/
https://artsci.usu.edu/physics/files/safety/chemical-handling-rules.pdf
https://policies.unc.edu/TDClient/2833/Portal/KB/ArticleDet?ID=132018
https://lsm.alfaisal.edu/doc/procedures-for-using-biological-materials/
https://www.nsta.org/blog/laboratory-waste-disposal-safety-protocols
https://www.ncbi.nlm.nih.gov/books/NBK55885/
https://www.ncbi.nlm.nih.gov/books/NBK55885/
https://aobious.com/aobious/ultra-pure-pharmacological-standard/17356-pterisolic-acid-c.html
https://www.benchchem.com/product/b563657#personal-protective-equipment-for-handling-pterisolic-acid-c
https://www.benchchem.com/product/b563657#personal-protective-equipment-for-handling-pterisolic-acid-c
https://www.benchchem.com/product/b563657#personal-protective-equipment-for-handling-pterisolic-acid-c
https://www.benchchem.com/product/b563657#personal-protective-equipment-for-handling-pterisolic-acid-c
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b563657?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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